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Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper use of Apiezon L grease

in mass spectrometry (MS) systems. Adherence to these protocols will help ensure the integrity

of high-vacuum systems, minimize background contamination, and lead to the acquisition of

high-quality mass spectra.

Introduction to Apiezon L Grease in Mass
Spectrometry
Apiezon L is a silicone-free and halogen-free hydrocarbon-based grease designed for use in

ultra-high vacuum applications.[1][2] Its extremely low vapor pressure and resistance to "creep"

or "carry over" make it a superior choice for sealing vacuum connections in mass

spectrometers, where sample contamination must be rigorously avoided.[1][3] Unlike silicone-

based greases, Apiezon L does not tend to migrate from the application area, which prevents

the contamination of adjacent surfaces and the ion source.[3] This is critical in sensitive

analytical techniques like mass spectrometry, where even trace amounts of contaminants can

interfere with results.[3]

Properties of Apiezon L Grease
Apiezon L grease possesses a unique set of properties that make it highly suitable for mass

spectrometry applications. Its powerful "gettering" action allows it to absorb potentially harmful
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grease and chemical impurities on metal and glass surfaces.[1][4] Furthermore, its hydrocarbon

nature ensures it is resistant to radiation and is easily removed using hydrocarbon solvents.[1]

[2]

Data Presentation: Key Specifications of Apiezon L
Grease

Property Value
Significance in Mass
Spectrometry

Vapor Pressure @ 20°C 7 x 10⁻¹¹ Torr

Extremely low outgassing

minimizes background noise

and contamination of the

vacuum system.[1]

ASTM E595-90 Outgassing

Total Mass Loss (TML): <1.0%

Collected Volatile

Condensable Material

(CVCM): <0.1%

Indicates very low levels of

volatile materials that could

condense on sensitive

instrument components.[5][6]

[7]

Working Temperature Range 10 to 30°C

Suitable for use at typical

ambient laboratory

temperatures.[8]

Composition
Hydrocarbon-based, silicone-

free, halogen-free

Prevents silicone

contamination ("creep" and

"carry over") that can interfere

with mass spectra.[1][3]

Radiation Resistance

Maintains excellent lubrication

properties after exposure to 4

MeV electrons to 1 MGy.

Suitable for use in

environments with potential

radiation exposure.[2]

Experimental Protocols
Protocol for Application of Apiezon L Grease on Mass
Spectrometer O-rings and Seals
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Proper application of Apiezon L grease is crucial to ensure a good vacuum seal without

introducing excess material into the system. The goal is to apply a very thin, uniform layer.

Materials:

Apiezon L grease

Lint-free gloves

Lint-free cloths

Appropriate hydrocarbon solvent (e.g., toluene, xylene, or a safer alternative like limonene)

for cleaning

O-ring or seal to be greased

Procedure:

Preparation: Ensure the O-ring and the sealing surfaces are meticulously clean and dry. If

necessary, clean them with a lint-free cloth lightly dampened with a suitable hydrocarbon

solvent to remove any old grease or contaminants. Allow the solvent to fully evaporate

before proceeding.

Glove Up: Wear lint-free gloves to prevent contamination from skin oils.

Dispense a Small Amount: Squeeze a very small amount of Apiezon L grease onto a clean,

lint-free cloth or onto a gloved finger.

Create a Thin Film: Spread the grease into a thin, uniform film on the gloved finger or cloth.

The aim is to have a barely visible layer.

Apply to the O-ring: Lightly and evenly coat the O-ring with the thin film of grease. A properly

greased O-ring should have a slight sheen without any visible clumps or excess grease.[9]

Remove Excess Grease: Use a clean, lint-free cloth to wipe away any excess grease.[10]

Over-greasing can trap debris and increase the gas load in the vacuum system.[11]

Installation: Carefully place the greased O-ring into its groove, ensuring it is seated correctly.
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Final Assembly: Assemble the vacuum components, ensuring a secure fit.

Diagram of the Application Workflow

Start: Prepare O-ring and Sealing Surfaces

Wear Lint-Free Gloves

Dispense a Small Amount of Apiezon L Grease

Create a Thin, Uniform Film of Grease

Apply a Thin Coat to the O-ring

Remove Any Excess Grease

Install the Greased O-ring

Assemble Vacuum Components

End: Vacuum Seal Established

Click to download full resolution via product page

Caption: Workflow for applying Apiezon L grease.
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Protocol for Cleaning Apiezon L Grease from Mass
Spectrometer Components
Proper cleaning is essential when servicing the mass spectrometer to remove all traces of old

grease and any trapped particulates.

Materials:

Lint-free cloths

Aromatic hydrocarbon solvent (e.g., toluene, xylene) or d-limonene[12]

Warm, soapy water

Appropriate personal protective equipment (PPE) for the chosen solvent

Procedure:

Initial Removal: Use a clean, lint-free cloth to wipe off the majority of the excess Apiezon L

grease from the component.

Solvent Wash: Dampen a clean, lint-free cloth with a suitable hydrocarbon solvent. Gently

wipe the surfaces to dissolve and remove the remaining grease residue.

Soapy Water Wash: For a final clean, wash the component with warm, soapy water to

remove any residual solvent and grease.

Rinse and Dry: Thoroughly rinse the component with deionized water and allow it to dry

completely in a clean environment before reassembly.

Incompatible Solvents: Do not use alcohols (like ethanol or isopropanol) or ketones (like

acetone) for cleaning, as Apiezon L grease is not soluble in them.[1]

Diagram of the Cleaning Protocol
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Start: Disassemble Components

Wipe Off Excess Grease with a Lint-Free Cloth

Wash with Hydrocarbon Solvent

Wash with Warm, Soapy Water

Rinse with Deionized Water

Dry Completely in a Clean Environment

End: Component is Clean

Click to download full resolution via product page

Caption: Protocol for cleaning Apiezon L grease.

Compatibility
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Apiezon L grease is compatible with a wide range of O-ring materials commonly found in mass

spectrometers.

Compatible Materials:[3][13]

Viton™

Silicone

Nitrile (>30% nitrile content)

Nylon

Polyurethane

Polyethylene

Polypropylene

Incompatible Materials:[3][13]

EPDM (ethylene propylene diene M-class rubber)

EPR (ethylene propylene rubber)

Butyl rubber

PVC seals

Best Practices and Troubleshooting
Use Sparingly: The most common mistake is using too much grease. A thin, almost invisible

layer is sufficient.[11]

Regular Inspection and Reapplication: Periodically inspect vacuum seals and reapply grease

as needed, especially if the seal is frequently broken and remade.

Minimizing Contamination: Always wear gloves and use clean tools to prevent the

introduction of contaminants.
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Troubleshooting Leaks: If a vacuum leak is suspected, do not over-tighten fittings as this can

damage the seals. Instead, disassemble, clean, and properly re-grease the connection.

By following these application notes and protocols, researchers, scientists, and drug

development professionals can effectively utilize Apiezon L grease to maintain the high-vacuum

integrity of their mass spectrometers, leading to more accurate and reliable analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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